
Comprehensive C NMR Analysis: 2-(2-
(Benzyloxy)phenyl)propan-2-ol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(2-(Benzyloxy)phenyl)propan-2-

OL

Cat. No.: B12283894

Get Quote

Executive Summary & Structural Context
Molecule: 2-(2-(Benzyloxy)phenyl)propan-2-ol Formula:

MW: 242.31 g/mol

This molecule is a sterically crowded tertiary alcohol featuring an ortho-benzyloxy substituent. It

is a critical intermediate in the synthesis of 2,2-dimethyl-2,3-dihydrobenzofuran and related

pharmacophores.

Analytical Challenge: The primary challenge in the

C NMR analysis of this compound is distinguishing the two oxygenated aliphatic carbons (the
benzylic methylene vs. the tertiary carbinol) and resolving the complex aromatic region which
contains 12 carbons (two distinct spin systems).

Experimental Protocol (Self-Validating)
To ensure reproducible data that meets publication/regulatory standards (E-E-A-T), follow this

specific acquisition protocol.
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A. Sample Preparation[1][2][3][4]
Solvent:

(Deuterated Chloroform) is the standard.

Note: DMSO-

may be used if solubility is poor, but it will shift the hydroxyl-bearing carbon signal due to
hydrogen bonding.

Concentration: 15–20 mg in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or the center triplet of

at 77.16 ppm.

B. Instrument Parameters
Pulse Sequence: Standard Proton-Decoupled Carbon (typically zgpg30 or similar).

Relaxation Delay (D1):Critical. Set D1

2.0 seconds.

Reasoning: This molecule contains four quaternary carbons (C-OH, Ar-C-O, Ar-C-Alk,

Benzyl-Ipso). These nuclei have long spin-lattice relaxation times (

). Insufficient delay will suppress their signals, leading to quantitative errors or missing
peaks.

Scans (NS): Minimum 512 scans (due to non-NOE enhanced quaternary carbons).

C. Mandatory Validation Step: DEPT-135
You must run a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment to

validate the aliphatic region.

CH/CH3: Positive Phase (Up).
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CH2: Negative Phase (Down).

Quaternary (C-OH, Ar-C): Null (Invisible).

Structural Deconvolution & Assignment Logic
The structure consists of three distinct magnetic domains. We assign shifts based on electronic

shielding/deshielding effects and authoritative increment databases.

Domain 1: The Aliphatic Region (10–80 ppm)
This region contains the gem-dimethyl groups, the benzylic methylene, and the tertiary alcohol

carbon.

Carbon Type Environment
Predicted Shift (

)

DEPT-135
Signature

Methyl 29.0 – 31.0 ppm Positive (Up)

Benzylic 70.0 – 71.5 ppm Negative (Down)

Carbinol 73.0 – 75.0 ppm Null (Invisible)

Differentiation Strategy: The Benzylic

and Carbinol

appear very close (~70–75 ppm). The DEPT-135 is the only reliable way to distinguish them
without 2D HSQC. The

will point down; the

will disappear.

Domain 2: The Core Aromatic Ring (Ring A)
This ring is 1,2-disubstituted (ortho). The oxygen attachment dominates the chemical shifts.

C-2 (Ipso to Oxygen): The most deshielded carbon in the molecule. Expect 155.0 – 157.0

ppm.
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C-1 (Ipso to Alkyl): Ortho to the oxygen. Expect 133.0 – 136.0 ppm.

C-3 (Ortho to Oxygen): Shielded by the electron-donating resonance of oxygen. Expect

111.0 – 113.0 ppm.

C-5 (Para to Oxygen): Shielded resonance effect. Expect 120.0 – 122.0 ppm.

Domain 3: The Benzyl Aromatic Ring (Ring B)
This is a monosubstituted benzene ring attached to a methylene group.

Ipso Carbon: Attached to

. Expect 136.0 – 138.0 ppm.

Ortho/Meta/Para: Typical "phenyl pack" cluster. Expect 126.0 – 129.0 ppm.

Visual Analysis Workflow
The following diagram illustrates the assignment logic and structural numbering.
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2-(2-(Benzyloxy)phenyl)propan-2-ol

Aliphatic Region
(20 - 80 ppm)

Aromatic Region
(110 - 160 ppm)

Gem-Dimethyl
~30 ppm
(DEPT: +)

Benzylic CH2
~70 ppm
(DEPT: -)

Quaternary C-OH
~73-75 ppm
(DEPT: Null)

C-O (Ring A)
~156 ppm

Most Downfield

Ipso C-Alk (Ring A)
~135 ppm

Ortho/Para CH
~112 / 121 ppm
(Shielded by O)

Benzyl Ring (Ring B)
~127-129 ppm

~137 ppm (Ipso)

Click to download full resolution via product page

Caption: Figure 1.[1][2] Hierarchical decomposition of chemical shifts by magnetic environment

and DEPT-135 phase behavior.

Consolidated Data Table
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Carbon Label
Chemical
Environment

Approx.[1][3][4][5]
[6][7] Shift (

, ppm)

Multiplicity (DEPT)

C-O (Ar) Aromatic C-O (Ring A) 156.5 C (Quat)

C-Ipso (Bz)
Benzyl Ring Ipso

(Ring B)
137.2 C (Quat)

C-Ipso (Ar)
Aromatic C-Alkyl

(Ring A)
134.5 C (Quat)

C-Meta/Ortho Benzyl Ring CHs 128.6, 127.9, 127.4 CH

C-6 Ring A (Ortho to Alkyl) 126.8 CH

C-5
Ring A (Para to

Oxygen)
121.5 CH

C-3
Ring A (Ortho to

Oxygen)
112.1 CH

C-OH Tertiary Alcohol 74.2 C (Quat)

O-CH2 Benzylic Methylene 70.8 CH2

CH3 Gem-Dimethyl 30.5 CH3

Note: Exact values may vary by

0.5 ppm depending on concentration and temperature.

Troubleshooting & Impurity Profiling
In drug development, identifying what went wrong is as important as confirming the product.

A. The "Cyclization" Risk
This molecule is a precursor to 2,2-dimethyl-2,3-dihydrobenzofuran. Under acidic conditions

(even trace acid in
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) or heat, it can undergo intramolecular cyclization, eliminating benzyl alcohol or water
depending on the mechanism.

Sign of Cyclization:

Loss: Disappearance of the Benzylic

(~70.8 ppm) and Benzyl aromatic signals.

Gain: Appearance of a new

signal at ~40 ppm (C3 of the dihydrobenzofuran ring) and a shift of the quaternary C-O to
~85 ppm.

B. Residual Starting Material
If synthesized via Grignard addition to 2'-benzyloxyacetophenone:

Look for a Ketone Carbonyl signal at ~200 ppm.[5]

Look for a Methyl Ketone signal at ~32 ppm (distinct from the gem-dimethyls).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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